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Cat. No.: B8057130 Get Quote

Angiogenin (108-122) Peptide Technical Support
Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting for solubility and stability issues encountered with the

Angiogenin (108-122) peptide. The following question-and-answer format directly addresses

common challenges to facilitate a smooth experimental workflow.

Frequently Asked Questions (FAQs)
Q1: What is the Angiogenin (108-122) peptide and what is its primary function?

Angiogenin (108-122) is a 15-amino acid peptide fragment (Sequence: Glu-Asn-Gly-Leu-Pro-

Val-His-Leu-Asp-Gln-Ser-Ile-Phe-Arg-Arg) derived from the C-terminal region of the full

Angiogenin protein.[1] Its primary function is to act as a competitive inhibitor of the full

Angiogenin protein, interfering with its ribonucleolytic activity and its role in angiogenesis (blood

vessel formation).[1][2][3][4] This inhibitory action makes it a subject of research for various

therapeutic applications, including in cancer, neurodegenerative diseases, and inflammatory

diseases.

Q2: What are the general storage recommendations for the Angiogenin (108-122) peptide?
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Proper storage is critical to maintain the peptide's integrity and bioactivity. Recommendations

differ for the lyophilized powder and peptide solutions.

Lyophilized Powder: Store at -20°C or -80°C for long-term stability. When stored correctly,

the powder can be stable for several years.

Peptide in Solution: Peptide solutions are significantly less stable than the lyophilized form. It

is highly recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles,

which can degrade the peptide. Store these aliquots at -20°C for short-term storage or -80°C

for longer periods (up to a year).

Q3: My Angiogenin (108-122) peptide is listed as "water-soluble," but I'm having trouble

dissolving it. Why?

While some suppliers list this peptide as water-soluble, technical datasheets can be

contradictory, with some indicating a solubility of less than 1 mg/ml in water, which is

considered slightly soluble or insoluble. Several factors related to the peptide's amino acid

composition can contribute to this issue:

Net Charge: The peptide has a near-neutral net charge at physiological pH (pH 7), which can

minimize its interaction with water molecules and lead to lower solubility. Peptides are often

least soluble at their isoelectric point (pI).

Hydrophobic Residues: The sequence contains several hydrophobic (water-repelling) amino

acids (Leu, Pro, Val, Ile, Phe) which can contribute to poor solubility in aqueous solutions

and may promote aggregation.

Q4: How can I avoid peptide degradation during handling and storage?

Beyond proper storage temperatures, several factors can cause degradation:

Freeze-Thaw Cycles: As mentioned, repeated freezing and thawing can damage the peptide.

Aliquoting is the best prevention.

Bacterial Contamination: Always use sterile solvents (e.g., sterile distilled water) and

equipment. For long-term storage of solutions, filtering through a 0.2 µm filter can remove

bacterial contamination.
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pH Instability: Storing peptide solutions at an optimal pH of 5-6 can improve stability for

many peptides.

Oxidation: If your peptide contained Cysteine or Methionine (Angiogenin 108-122 does not),

it would be susceptible to oxidation. Using oxygen-free solvents can help mitigate this for

sensitive peptides.

Troubleshooting Guide: Solubility Issues
Problem: The lyophilized Angiogenin (108-122) powder will not dissolve in sterile water.

This is a common issue due to the peptide's properties. Follow this systematic approach to

achieve solubilization. It is crucial to first test the solubility on a small amount of the peptide

before dissolving the entire stock.

Solubility Troubleshooting Workflow
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Start: Small aliquot of
lyophilized peptide

1. Equilibrate tube to
room temperature before opening

2. Add sterile distilled water.
Vortex gently.

Is the solution clear?

3. Briefly sonicate (10-20 sec).
Gentle warming (37-40°C) may also help.

No

Success: Peptide is dissolved.
Proceed with experiment.

Yes

Is the solution clear now?

4. Add a small amount of
10% acetic acid dropwise.

Vortex.

No

YesIs the solution clear?

5. Use minimal DMSO to dissolve.
Then slowly dilute with aqueous buffer.

No

Yes

If successful

Fail: Peptide remains insoluble.
Consider sequence modification or
consult supplier's technical support.

If still insoluble

Click to download full resolution via product page

Caption: A step-by-step workflow for troubleshooting Angiogenin (108-122) peptide solubility.

Problem: My peptide dissolved in an organic solvent (like DMSO) but precipitated when I

diluted it with my aqueous buffer.
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This indicates you have exceeded the peptide's solubility limit in the final buffer solution.

Solution 1: Reduce Final Concentration: The simplest approach is to start over by lyophilizing

the peptide to remove the solvent and re-dissolving it to achieve a lower final concentration.

Solution 2: Slow Dilution: When diluting from an organic stock, add the peptide solution very

slowly (drop-by-drop) into the aqueous buffer while the buffer is being vigorously stirred or

vortexed. This can help prevent localized high concentrations that lead to precipitation.

Data Presentation: Summary Tables
Table 1: Solubility and Recommended Solvents

Solvent Recommendation Procedure & Remarks

Sterile Distilled Water Initial solvent of choice.

Solubility may be limited (<1

mg/ml). If insoluble, proceed to

the next step.

Aqueous Acetic Acid (10%)
For basic or near-neutral

peptides.

Since Angiogenin (108-122)

has a net positive charge from

two Arginine residues, a dilute

acid can improve solubility by

protonating residues. Add

dropwise until the peptide

dissolves.

DMSO / DMF
For hydrophobic or difficult-to-

dissolve peptides.

Dissolve the peptide in a

minimal amount of 100%

DMSO first. Then, slowly add

this stock solution to your

aqueous buffer with vigorous

stirring. Note: DMSO can be

toxic to cells at higher

concentrations (>0.5%). DMF

is an alternative but can also

be cytotoxic.

Table 2: Storage and Stability Recommendations
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Form Temperature Duration
Key
Considerations

Lyophilized Powder -20°C Years

Keep desiccated.

Equilibrate to room

temperature before

opening to prevent

condensation.

In Solution (Stock) -20°C Months
Best for short to

medium-term storage.

In Solution (Stock) -80°C Up to 1 year

Recommended for

long-term storage of

solutions.

Working Aliquots -80°C Up to 1 year

Crucial: Prepare

single-use aliquots to

avoid freeze-thaw

cycles.

Experimental Protocols
Protocol 1: General Solubilization of Angiogenin (108-
122)

Preparation: Allow the vial of lyophilized peptide to warm to room temperature in a desiccator

before opening.

Initial Attempt (Water): Add the calculated volume of sterile, distilled water to achieve the

desired concentration. Vortex the vial for 30-60 seconds. If the solution is not clear, proceed

to the next step.

Sonication/Warming: Place the vial in an ultrasonic water bath for 1-2 minutes. Alternatively,

gently warm the solution to 37°C. Avoid temperatures above 40°C as this can degrade the

peptide.
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Acidification (If Needed): If the peptide is still not dissolved, add 10% acetic acid dropwise,

vortexing between each drop, until the solution becomes clear. Be mindful of the final pH of

your stock solution.

Organic Solvent (Last Resort): If the above steps fail, use a minimal volume of DMSO to fully

dissolve the peptide. Then, slowly dilute this stock into your final aqueous buffer, ensuring

constant and vigorous mixing.

Storage: Once dissolved, centrifuge the vial to pellet any small, undissolved particulates.

Prepare single-use aliquots and store them immediately at -80°C.

Protocol 2: Workflow for Peptide Stability Assessment
This protocol outlines a basic method to assess the stability of your peptide solution over time

using HPLC-MS.

Initial Analysis (T=0): After preparing your peptide stock solution according to Protocol 1,

take an aliquot for immediate analysis by reverse-phase HPLC-MS. This will provide a

baseline (T=0) chromatogram and mass spectrum, showing the purity of the freshly prepared

peptide.

Storage: Store the remaining aliquots under the desired test conditions (e.g., 4°C, -20°C,

-80°C). It is also common to perform "stress tests" at higher temperatures (e.g., 40°C) to

predict long-term stability more quickly.

Time-Point Analysis: At predetermined time points (e.g., 24 hours, 1 week, 1 month, 3

months), thaw one aliquot from each storage condition.

HPLC-MS Analysis: Analyze each thawed aliquot using the same HPLC-MS method as the

T=0 sample.

Data Comparison: Compare the chromatograms from each time point to the T=0 baseline.

Look for:

A decrease in the area of the main peptide peak, indicating degradation.

The appearance of new peaks, which represent degradation products.
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Determination: The percentage of the main peak area remaining relative to the T=0 sample

indicates the peptide's stability under those specific storage conditions and duration.

Mechanism of Action Diagram

Normal Angiogenin Function

Inhibitory Action

Full Angiogenin
Protein

Ribonucleolytic Activity
(tRNA cleavage)

Competitive Inhibition
(Blocks Active Site)

tRNA Substrate Ribosome

Angiogenesis &
Cell Proliferation

Angiogenin (108-122)
Peptide

 Binds to & Blocks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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